Cas no 377047-38-6 (Pyrimidine,2-[1,1'-biphenyl]-3-yl-)
377047-38-6 structure
Product Name:Pyrimidine,2-[1,1'-biphenyl]-3-yl-
CAS No:377047-38-6
MF:C16H12N2
MW:232.279883384705
CID:298184
PubChem ID:45117402
Update Time:2025-04-19
Pyrimidine,2-[1,1'-biphenyl]-3-yl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-[1,1'-biphenyl]-3-yl-
- Pyrimidine, 2-[1,1-biphenyl]-3-yl- (9CI)
- SCHEMBL9697154
- 2-(3-Biphenylyl)pyrimidine
- 377047-38-6
- 2-([1,1'-Biphenyl]-3-yl)pyrimidine
-
- Inchi: 1S/C16H12N2/c1-2-6-13(7-3-1)14-8-4-9-15(12-14)16-17-10-5-11-18-16/h1-12H
- InChI Key: CIHXPMHUOQCNHZ-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1C1=CC=CC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.10016
- Monoisotopic Mass: 232.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 898
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.9
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- PSA: 25.78
Pyrimidine,2-[1,1'-biphenyl]-3-yl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
377047-38-6 (Pyrimidine,2-[1,1'-biphenyl]-3-yl-) Related Products
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